(E)-3-((4-bromophenyl)amino)-2-(4-phenylthiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(4-bromoanilino)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C18H12BrN3S/c19-15-6-8-16(9-7-15)21-11-14(10-20)18-22-17(12-23-18)13-4-2-1-3-5-13/h1-9,11-12,21H/b14-11+
• InChI Key: FLCRCBGUTKXPGT-SDNWHVSQSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)C(=CNC3=CC=C(C=C3)Br)C#N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CSC(=N2)/C(=C/NC3=CC=C(C=C3)Br)/C#N
• Molecular Formula: C18H12BrN3S
• Molecular Weight: 382.3 g/mol

Description

(E)-3-((4-bromophenyl)amino)-2-(4-phenylthiazol-2-yl)acrylonitrile, commonly known as BPTAA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. BPTAA is a member of the acrylonitrile family, which is known for its diverse biological activities.

Scientific Research Applications

Reduction and Derivative Formation

• Reduction to Prop-1-ene Derivatives : The compound can be reduced to form (Z)-1-amino-3-aryl-2-(thiazol-2-yl)prop-1-ene derivatives, with yields ranging from 15 to 40% (Frolov et al., 2005).

Nonlinear Optical Limiting

• Application in Optoelectronic Devices : Certain derivatives of this compound, specifically thiophene dyes, have been synthesized and demonstrated promising nonlinear optical limiting behavior, making them suitable for applications in protecting human eyes and optical sensors, and for stabilizing light sources in optical communications (Anandan et al., 2018).

Photoluminescence Characteristics

• Green Fluorescence Emission : Various derivatives of the compound have been found to emit green fluorescence under UV irradiation, indicating potential use in photoluminescent materials (Xu et al., 2012).

Heterocyclic Formation

• Formation of Heterocyclic Compounds : Reactions with heterocyclic amidines have been explored, leading to the formation of β-cyanoethylamino derivatives, hinting at its potential in creating diverse heterocyclic structures (Fahmy et al., 1978).

Chemosensors

• Potential as Chemosensors : Some benzimidazole and benzimidazo[1,2-a]quinoline derivatives of acrylonitriles, including those related to (E)-3-((4-bromophenyl)amino)-2-(4-phenylthiazol-2-yl)acrylonitrile, have been studied as potential chemosensors for different cations, indicating their application in selective chemical detection (Hranjec et al., 2012).